3-(4-Chloro-2-isopropylphenoxy)azetidine
Overview
Description
3-(4-Chloro-2-isopropylphenoxy)azetidine, also known as CIPA, is a compound with the molecular formula C12H16ClNO . It has been widely studied for its unique properties and potential applications in various fields of research and industry.
Synthesis Analysis
Azetidines can be synthesized via visible-light-mediated intermolecular [2+2] photocycloadditions . This approach utilizes the unique triplet state reactivity of oximes, specifically 2-isoxazoline-3-carboxylates . The reactivity of this class of oximes can be harnessed via the triplet energy transfer from a commercially available iridium photocatalyst and allows for [2+2] cycloaddition with a wide range of alkenes . This method is characterized by its operational simplicity, mild conditions, and broad scope, and allows for the synthesis of highly functionalized azetidines from readily available precursors .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C12H16ClNO . The molecular weight of this compound is 225.71 g/mol.Scientific Research Applications
Synthesis and Antioxidant Activity
- Azetidines, like 3-(4-Chloro-2-isopropylphenoxy)azetidine, are crucial in synthesizing therapeutic and medicinally significant molecules. They have been synthesized and evaluated for their in-vitro antioxidant potential. Azetidines derived from phenyl urea derivatives showed moderate to significant antioxidant effects, highlighting their medicinal relevance (Nagavolu, Velusamy, Chechugari, & Yalavarthi, 2017).
Chemical Structure and Reactivity
- Functionalized azetidines, such as those derived from the reaction of N-oxiranylmethyl benzenesulfonamide and β-chloro-cinnamaldehyde, can yield various products, including dihydrofurans and dioxa-3-azabicyclonon-4-enes. These ring-expansion reactions demonstrate the chemical versatility of azetidines in creating diverse molecular structures (Suraj & Swamy, 2022).
Synthesis of Spiro β-lactams
- The reaction of cesium fluoride with specific propanamides led to the formation of 3-acyloxy azetidine 2-ones, which could be converted into 1-oxa 4-oxo 5-aza spiro (2,3) hexanes. These reactions demonstrate the potential of azetidines in synthesizing spiro β-lactams, indicating their applicability in producing complex chemical structures (Sebti & Foucaud, 1984).
Antimicrobial Applications
- Some azetidine derivatives, such as N-(3-chloro-2-oxo-4-substituted-azetidine-1-yl) isonicotinamide, have been synthesized and shown significant antimicrobial activity against various bacterial and fungal strains, as well as antitubercular activity against Mycobacterium tuberculosis. This highlights their potential in developing new antimicrobial agents (Patel, Bh, & Ari, 2014).
Gold-Catalyzed Synthesis for Functionalized Azetidines
- Gold-catalyzed intermolecular oxidation of alkynes has been used for a flexible and stereoselective synthesis of azetidin-3-ones. These compounds, although not found in nature, serve as versatile substrates for creating functionalized azetidines, illustrating their utility in synthetic chemistry (Ye, He, & Zhang, 2011).
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit weak cox-1 inhibitory activity .
Mode of Action
It’s known that azetidines can undergo various chemical reactions, including intramolecular lactamization . This could potentially lead to interactions with its targets and subsequent changes.
Biochemical Pathways
Azetidines are known to be building blocks for polyamines through anionic and cationic ring-opening polymerization . This suggests that the compound could potentially affect pathways related to polyamine synthesis and metabolism.
Pharmacokinetics
The compound’s molecular weight of 22571 suggests that it could potentially have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.
Result of Action
Given its potential role in polyamine synthesis and metabolism , it could potentially influence cellular growth and differentiation.
Properties
IUPAC Name |
3-(4-chloro-2-propan-2-ylphenoxy)azetidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO/c1-8(2)11-5-9(13)3-4-12(11)15-10-6-14-7-10/h3-5,8,10,14H,6-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTXCVLHGBNCPOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=CC(=C1)Cl)OC2CNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901247888 | |
Record name | 3-[4-Chloro-2-(1-methylethyl)phenoxy]azetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901247888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1220027-87-1 | |
Record name | 3-[4-Chloro-2-(1-methylethyl)phenoxy]azetidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220027-87-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[4-Chloro-2-(1-methylethyl)phenoxy]azetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901247888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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